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Feruloylputrescine Overview

Feruloylputrescine is a bioactive compound consisting of ferulic acid and putrescine molecules linked

together [1]. The table below summarizes its key characteristics based on the available literature.

Property Description

Chemical Structure  Hydroxycinnamic acid (ferulic acid) amide linked to putrescine (diamine) [1].

Known Sources Identified in maize (corn) bran and fiber, and more recently in orange peel [2] [1].

| Key Biological Activities | - Acts as a Michael acceptor, potentially inducing phase II detoxifying

enzymes [1].

¢ Demonstrates antioxidant and anti-inflammatory properties [1].

e Found to inhibit TMA production, a gut metabolite linked to cardiovascular disease [2]. | | Research
Context | Studied for its chemopreventive potential in maize byproducts [1] and its role in
improving heart health via orange peel extracts [2]. |

Experimental Context & Workflows
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While specific protocols for studying feruloylputrescine stability were not available, the research that

identified it involved the following general workflows for compound discovery and validation.

Metabolomics Workflow for Compound Identification

This diagram outlines a general metabolomics approach used in the cited studies to identify bioactive

compounds like feruloylputrescine from complex plant materials [3] [4] [2].
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Bioactivity Assessment of Feruloylputrescine
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The diagram below illustrates the key experimental steps and findings from studies that validated one of

feruloylputrescine's bioactivities [2] [1].
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Inferred Stability Considerations

The search results did not explicitly detail stability issues, but the chemical structure and research contexts

suggest potential factors to investigate.

¢ Michael Acceptor Activity: The a,3-unsaturated carbonyl moieties in feruloylputrescine make it a
Michael acceptor [1]. This reactive property is key to its bioactivity but may also render it susceptible
to nucleophilic attack by agents like thiols in buffers or cellular components, potentially leading to
degradation.

¢ pH and Temperature: The compound was studied in the context of highly alkaline wastewater
(nejayote) from maize processing [1] and extracted from orange peel using solvents [2]. Its stability is
likely influenced by pH and temperature during extraction and storage.
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¢ Experimental Recommendations: When designing stability studies, consider monitoring parameters
such as:
o pH of solutions

[e]

Incubation temperature
Exposure to light

o

o

Storage duration
o Presence of antioxidants (e.g., EDTA) to mitigate degradation [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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